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Compound of Interest

Compound Name: 1,2,3-Tribromobenzene

Cat. No.: B042115

For researchers, scientists, and drug development professionals, the meticulous management
of chemical waste is paramount to ensuring laboratory safety and environmental compliance.
This guide provides detailed, step-by-step procedures for the proper disposal of 1,2,3-
Tribromobenzene, a halogenated aromatic compound. Adherence to these protocols is
essential to mitigate risks and maintain a safe research environment.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is crucial to handle 1,2,3-Tribromobenzene with
appropriate safety measures. This compound is known to cause skin, eye, and respiratory
irritation.[1][2] Always operate in a well-ventilated area or within a certified chemical fume hood.
[1][3][4] Personal Protective Equipment (PPE), including chemical-resistant gloves, safety
goggles, and a laboratory coat, must be worn at all times to prevent exposure.[2][4]

Quantitative Data and Hazard Profile

The following table summarizes key physical and chemical properties and hazard
classifications for 1,2,3-Tribromobenzene, which inform its proper handling and disposal.
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Property Value Source
Chemical Formula CeH3Brs PubChem
CAS Number 608-21-9 PubChem
Physical State Solid Sigma-Aldrich
Melting Point 85-88 °C Sigma-Aldrich
Boiling Point 276 °C Sigma-Aldrich

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

GHS Hazard Statements ) o [2]
respiratory irritationH413: May
cause long lasting harmful

effects to aquatic life

P501: Dispose of
Disposal Code contents/container to an [1][5]

approved waste disposal plant

Experimental Protocol for Waste Disposal

The proper disposal of 1,2,3-Tribromobenzene waste involves segregation, containment, and
transfer. The following protocol outlines the necessary steps for laboratory personnel.

Materials:

o Designated and labeled "Halogenated Organic Waste" container (must be chemically
compatible, e.g., polyethylene)[6][7][8]

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
e Chemical fume hood

 Spill kit with inert absorbent material (e.g., sand, vermiculite)[1]
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e Hazardous waste labels/tags provided by your institution's Environmental Health and Safety
(EHS) department

Procedure:

e Waste Segregation:

o ldentify the waste containing 1,2,3-Tribromobenzene. As a brominated compound, it is
classified as a halogenated organic waste.[4][6][8]

o Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[6][8]
The disposal methods and costs for these waste streams are significantly different.[6][9]

o Waste Collection:

o All handling of open containers of 1,2,3-Tribromobenzene waste must be conducted
within a chemical fume hood to minimize inhalation exposure.[4][6]

o Carefully transfer the waste into the designated "Halogenated Organic Waste" container.
Avoid splashing.

o Ensure the waste container is not filled beyond 90% capacity to allow for vapor expansion.

» Container Management:

o Keep the waste container tightly sealed when not in use.[1][6][10]

o Properly label the container with a hazardous waste tag as soon as the first drop of waste
is added.[6] The label must clearly identify the contents, including "1,2,3-
Tribromobenzene," and list all other components and their approximate percentages.[8]
[10]

o Store the sealed container in a designated satellite accumulation area within the
laboratory. This area should be away from incompatible materials and in secondary
containment to catch any potential leaks.[6][7]

o Disposal of Empty Containers:
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o Empty containers that previously held 1,2,3-Tribromobenzene are also considered

hazardous waste.

o These containers must be triple-rinsed with a suitable solvent. The rinsate from the first
rinse must be collected and disposed of as halogenated organic waste.[10][11] For highly
toxic chemicals, the first three rinses must be collected.[10]

o After rinsing and air-drying, obliterate or remove the original label.[11] The container can
then be disposed of according to institutional guidelines for clean glassware or plastic.

e Request for Pickup:

o Once the waste container is full, complete the hazardous waste tag and submit a waste
pickup request to your institution's EHS department.[10][12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 1,2,3-Tribromobenzene.
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Figure 1. Disposal Workflow for 1,2,3-Tribromobenzene

Click to download full resolution via product page

Caption: Disposal Workflow for 1,2,3-Tribromobenzene.
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Spill Management

In the event of a spill, evacuate the immediate area and ensure proper ventilation.[13] Remove
all sources of ignition.[1] Contain the spill with an inert absorbent material such as sand, silica
gel, or vermiculite.[1][3] Use non-sparking tools to sweep up the absorbed material and place it
into a suitable, sealed container for disposal as hazardous waste.[1] Do not allow the chemical
to enter the environment or drains.[1] Contaminated clothing should be removed and washed
before reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 1,2,3-Tribromobenzene: A Safety
and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042115#1-2-3-tribromobenzene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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